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N-Benzyl (-)-Nebivolol N-Benzyl (-)-Nebivolol
Brand Name: Vulcanchem
CAS No.: 1199945-26-0
VCID: VC0135660
InChI: InChI=1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/t24-,25-,28-,29+/m0/s1
SMILES: C1CC2=C(C=CC(=C2)F)OC1C(CN(CC3=CC=CC=C3)CC(C4CCC5=C(O4)C=CC(=C5)F)O)O
Molecular Formula: C29H31F2NO4
Molecular Weight: 495.567

N-Benzyl (-)-Nebivolol

CAS No.: 1199945-26-0

Reference Standards

VCID: VC0135660

Molecular Formula: C29H31F2NO4

Molecular Weight: 495.567

N-Benzyl (-)-Nebivolol - 1199945-26-0

CAS No. 1199945-26-0
Product Name N-Benzyl (-)-Nebivolol
Molecular Formula C29H31F2NO4
Molecular Weight 495.567
IUPAC Name (1S)-2-[benzyl-[(2S)-2-[(2S)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]-2-hydroxyethyl]amino]-1-[(2R)-6-fluoro-3,4-dihydro-2H-chromen-2-yl]ethanol
Standard InChI InChI=1S/C29H31F2NO4/c30-22-8-12-26-20(14-22)6-10-28(35-26)24(33)17-32(16-19-4-2-1-3-5-19)18-25(34)29-11-7-21-15-23(31)9-13-27(21)36-29/h1-5,8-9,12-15,24-25,28-29,33-34H,6-7,10-11,16-18H2/t24-,25-,28-,29+/m0/s1
Standard InChIKey STEPXTPIBUXRLE-YFVZOPNBSA-N
SMILES C1CC2=C(C=CC(=C2)F)OC1C(CN(CC3=CC=CC=C3)CC(C4CCC5=C(O4)C=CC(=C5)F)O)O
Synonyms (αS,α’S,2R,2’S)-α,α’-[[(Phenylmethyl)imino]bis(methylene)]bis[6-fluoro-3,4-dihydro-2H-1-benzopyran-2-methanol;
PubChem Compound 44137881
Last Modified Nov 11 2021
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